Cas no 2034237-10-8 (N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 2034237-10-8
• MF: C₁₉H₂₁N₃O₃
• MW: 339.388344526291
• CID: 5406884
• Update Time: 2025-08-05

N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[[1-(4-Pyridinyl)-4-piperidinyl]methyl]-1,3-benzodioxole-5-carboxamide
• N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}-2H-1,3-benzodioxole-5-carboxamide

• Inchi： 1S/C19H21N3O3/c23-19(15-1-2-17-18(11-15)25-13-24-17)21-12-14-5-9-22(10-6-14)16-3-7-20-8-4-16/h1-4,7-8,11,14H,5-6,9-10,12-13H2,(H,21,23)
• InChI Key： DXTVQRKPRPWMOY-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(NCC3CCN(C4C=CN=CC=4)CC3)=O)C=C2OC1

Experimental Properties

• Density: 1.248±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 533.8±50.0 °C(Predicted)
• pka: 14.27±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}-2H-1,3-benzodioxole-5-carboxamide

N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}-2H-1,3-benzodioxole-5-carboxamide: A Comprehensive Overview

N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}-2H-1,3-benzodioxole-5-carboxamide, commonly referred to by its CAS number 2034237-10-8, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique molecular structure, which combines a pyridine ring, a piperidine ring, and a benzodioxole moiety. The integration of these structural elements contributes to its diverse chemical properties and reactivity.

The synthesis of N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}-2H-1,3-benzodioxole involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and oxidation steps. Recent advancements in synthetic chemistry have enabled the optimization of these processes, leading to higher yields and improved purity. Researchers have also explored the use of microwave-assisted synthesis and catalytic methods to enhance the efficiency of this compound's production.

One of the most intriguing aspects of this compound is its biological activity. Studies have shown that it exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for drug development. In particular, its ability to inhibit specific enzymes involved in inflammatory pathways has garnered significant attention from the pharmaceutical industry. Furthermore, preliminary in vitro studies suggest that this compound may have potential as an anticancer agent due to its ability to induce apoptosis in cancer cells.

The structural versatility of N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}-2H-1,3-benzodioxole also makes it a valuable building block for the construction of more complex molecules. Its ability to form hydrogen bonds and engage in π–π interactions facilitates its use in supramolecular chemistry and materials science. Recent research has explored its application as a ligand in metalloorganic frameworks (MOFs) and as a component in self-assembled monolayers (SAMs), demonstrating its potential in nanotechnology.

In terms of spectroscopic analysis, this compound has been thoroughly studied using techniques such as nuclear magnetic resonance (NMR), infrared spectroscopy (IR), and mass spectrometry (MS). These studies have provided detailed insights into its molecular structure and dynamic behavior. For instance, NMR spectroscopy has revealed the presence of distinct proton environments corresponding to the pyridine, piperidine, and benzodioxole moieties. Additionally, computational chemistry methods, including density functional theory (DFT), have been employed to predict its electronic properties and reactivity under various conditions.

The environmental impact of this compound is another area of active research. Given its potential use in pharmaceuticals and materials science, understanding its biodegradation pathways and toxicity profile is crucial. Recent studies have focused on assessing its ecotoxicity using standardized assays such as the Microtox test and fish embryo toxicity tests. Preliminary results indicate that it exhibits low acute toxicity; however, long-term ecological effects require further investigation.

In conclusion, N-{[1-(pyridin strong>-< strong>4 strong>-< strong>yl)piperidin strong>-< strong>4 strong>-< strong>yl]methyl} strong>-< strong>2H strong>-< strong>1 strong>,< strong>3 strong>-< strong>benzodioxole strong>-5-carboxamide strong>, with CAS number < strong > 2034237 - 10 - 8 strong > , represents a versatile and promising compound with applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methods and biological studies, positions it as a key player in future research and development efforts.